Cas no 1235668-40-2 (methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate)

• Product Name: methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate
• CAS No: 1235668-40-2
• MF: C₂₂H₂₈N₂O₄
• MW: 384.468726158142
• CID: 6323029
• PubChem ID: 49687110
• Update Time: 2025-10-29

methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate
• methyl 4-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methylcarbamoyl]benzoate
• F5033-1344
• VU0630998-1
• methyl 4-(((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)carbamoyl)benzoate
• 1235668-40-2
• methyl 4-[({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)carbamoyl]benzoate
• AKOS024491722

• Inchi： 1S/C22H28N2O4/c1-15-12-20(16(2)28-15)14-24-10-8-17(9-11-24)13-23-21(25)18-4-6-19(7-5-18)22(26)27-3/h4-7,12,17H,8-11,13-14H2,1-3H3,(H,23,25)
• InChI Key： YRJDDDNDILJUFJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CN1CCC(CNC(C2C=CC(C(=O)OC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 384.20490738g/mol
• Monoisotopic Mass: 384.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate

Comprehensive Overview of Methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate (CAS No. 1235668-40-2)

The compound methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate (CAS No. 1235668-40-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine core linked to a 2,5-dimethylfuran moiety and a methyl carbamoylbenzoate group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. The structural complexity of methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate allows it to interact with specific biological targets, making it a valuable tool for medicinal chemistry studies. Its CAS No. 1235668-40-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance in the field.

One of the key features of this compound is its furan and piperidine hybrid structure, which is often associated with enhanced bioavailability and metabolic stability. These attributes are critical for drug development, as they influence the compound's pharmacokinetic profile. Additionally, the presence of a carbamoylbenzoate ester group introduces versatility in chemical modifications, enabling researchers to explore diverse derivatives for optimized activity.

The synthesis of methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate involves multi-step organic reactions, including amide coupling and N-alkylation processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Its CAS No. 1235668-40-2 serves as a unique identifier in chemical inventories, ensuring accurate tracking and regulatory compliance.

From a commercial perspective, this compound aligns with the rising trend of fragment-based drug design (FBDD), where small molecular fragments are used to construct larger, more potent drugs. The 2,5-dimethylfuran component, in particular, is known for its role in heterocyclic chemistry, contributing to the compound's potential in targeting G-protein-coupled receptors (GPCRs) and ion channels. Such applications are frequently explored in neurodegenerative disease research, a hot topic in modern pharmacology.

In conclusion, methyl 4-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)carbamoylbenzoate (CAS No. 1235668-40-2) represents a cutting-edge compound with broad implications for drug discovery and biochemical research. Its intricate design and functional groups make it a subject of ongoing investigation, particularly in the context of CNS disorders and enzyme modulation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.